molecular formula C15H20N2S B8722928 5-(3,5-Dimethylphenylthio)-4-ethyl-1,2-dimethyl-1H-imidazole CAS No. 178978-94-4

5-(3,5-Dimethylphenylthio)-4-ethyl-1,2-dimethyl-1H-imidazole

Cat. No. B8722928
CAS RN: 178978-94-4
M. Wt: 260.4 g/mol
InChI Key: RTWXCHWGUXTCTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3,5-Dimethylphenylthio)-4-ethyl-1,2-dimethyl-1H-imidazole is a useful research compound. Its molecular formula is C15H20N2S and its molecular weight is 260.4 g/mol. The purity is usually 95%.
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properties

CAS RN

178978-94-4

Molecular Formula

C15H20N2S

Molecular Weight

260.4 g/mol

IUPAC Name

5-(3,5-dimethylphenyl)sulfanyl-4-ethyl-1,2-dimethylimidazole

InChI

InChI=1S/C15H20N2S/c1-6-14-15(17(5)12(4)16-14)18-13-8-10(2)7-11(3)9-13/h7-9H,6H2,1-5H3

InChI Key

RTWXCHWGUXTCTR-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(N(C(=N1)C)C)SC2=CC(=CC(=C2)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In dry dimethylformamide (4 ml)was dissolved 200 mg (0.8 mmol)of 5-(3,5-dimethylphenylthio)-4-ethyl-2-methylimidazole (5c), followed by addition of 49 mg (1.2 mmol)of 60% sodium hydride under ice-cooling, and the mixture was stirred for 5 minutes. Then, 138 mg (1.00 mmol)of methyl iodide was added and stirred for 30 minutes. The reaction mixture was poured in ice-water and extracted with diethyl ether, and the organic layer was dried over sodium sulfate. The solvent was concentrated under reduced pressure. The residue was purified by silica gel chromatography (ethyl acetate:methylene chloride=1:1). From the first fraction, 40 mg (yield 19%)of positional isomer (6e')of the target compound was obtained as oil. From the latter fraction, 140 mg of 1,2-dimethyl-5-(3,5-dimethylphenylthio)-4-ethylimidazole (Compound I-5)was obtained as oil (yield 66%).
Quantity
49 mg
Type
reactant
Reaction Step One
Quantity
138 mg
Type
reactant
Reaction Step Two
Name
5-(3,5-dimethylphenylthio)-4-ethyl-2-methylimidazole
Quantity
200 mg
Type
reactant
Reaction Step Three
Quantity
4 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Yield
66%

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